Cas no 860789-24-8 (Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate)

Ethyl 2-(3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with a phenoxyphenyl group and an ester-functionalized side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the triazole and ester moieties enhances its versatility for further functionalization, such as hydrolysis or nucleophilic substitution. Its rigid aromatic system contributes to stability, while the ester group offers compatibility with diverse reaction conditions. The compound is particularly useful in the development of biologically active molecules, including potential enzyme inhibitors or antimicrobial agents, due to its well-defined stereoelectronic properties.
Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate structure
860789-24-8 structure
Product Name:Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate
CAS No:860789-24-8
MF:
MW:
MDL:MFCD03787268
CID:4661479
Update Time:2025-06-14

Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-[3-METHYL-5-OXO-4-(4-PHENOXYPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL]ACETATE
    • 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-methyl-5-oxo-4-(4-phenoxyphenyl)-, ethyl ester
    • Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate
    • MDL: MFCD03787268

Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E177670-25mg
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
860789-24-8
25mg
$ 230.00 2022-04-29
TRC
E177670-50mg
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
860789-24-8
50mg
$ 380.00 2022-04-29
abcr
AB579649-500 mg
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; .
860789-24-8
500MG
€647.00 2023-03-07
abcr
AB579649-1 g
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; .
860789-24-8
1g
€1,256.00 2023-03-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00890253-1g
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
860789-24-8 90%
1g
¥4193.0 2024-04-18
abcr
AB579649-500mg
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; .
860789-24-8
500mg
€678.60 2025-04-16
abcr
AB579649-1g
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; .
860789-24-8
1g
€1312.80 2025-04-16
A2B Chem LLC
AI83290-1mg
ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
860789-24-8 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI83290-5mg
ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
860789-24-8 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI83290-10mg
ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
860789-24-8 >90%
10mg
$240.00 2024-04-19

Additional information on Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate

Research Brief on Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate (CAS: 860789-24-8)

In recent years, the compound Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate (CAS: 860789-24-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and phenoxyphenyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate involves a multi-step process that includes the formation of the triazole ring and subsequent functionalization. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Biological studies have revealed that this compound exhibits notable activity as a modulator of specific enzymatic pathways. In particular, it has been investigated for its potential as an inhibitor of inflammatory mediators, making it a candidate for the treatment of chronic inflammatory diseases. Preliminary in vitro assays demonstrate its ability to suppress key pro-inflammatory cytokines, suggesting a mechanism of action that could be harnessed for therapeutic benefit. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, are currently under investigation to assess its suitability for oral administration.

Further research has explored the compound's potential in oncology. Early-stage studies indicate that Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate may interfere with cancer cell proliferation by targeting specific signaling pathways. In vivo experiments using animal models have shown reduced tumor growth rates, although comprehensive toxicological studies are still required to evaluate its safety profile. These findings position the compound as a promising lead for the development of novel anticancer agents.

Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate and bring it closer to clinical trials. Future studies should also explore its potential in combination therapies, which could enhance its efficacy and reduce the likelihood of resistance development.

In conclusion, Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and therapeutic potential underscore the importance of continued investigation. By addressing the current limitations and leveraging its unique properties, this compound could pave the way for innovative treatments in inflammation and oncology. The ongoing research efforts highlight the dynamic nature of this field and the opportunities it presents for advancing medical science.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd